Cas no 106611-74-9 (1,4-Naphthalenedione,2-[3,7,11,15,19,23-hexamethyl-25-(2,6,6-trimethyl-2-cyclohexen-1-yl)-2,14,18,22-pentacosatetraen-1-yl]-3-methyl-)

1,4-Naphthalenedione,2-[3,7,11,15,19,23-hexamethyl-25-(2,6,6-trimethyl-2-cyclohexen-1-yl)-2,14,18,22-pentacosatetraen-1-yl]-3-methyl- structure
106611-74-9 structure
Product Name:1,4-Naphthalenedione,2-[3,7,11,15,19,23-hexamethyl-25-(2,6,6-trimethyl-2-cyclohexen-1-yl)-2,14,18,22-pentacosatetraen-1-yl]-3-methyl-
CAS No:106611-74-9
MF:C51H76O2
MW:721.14795589447
CID:196581
PubChem ID:6439943
Update Time:2025-04-19

1,4-Naphthalenedione,2-[3,7,11,15,19,23-hexamethyl-25-(2,6,6-trimethyl-2-cyclohexen-1-yl)-2,14,18,22-pentacosatetraen-1-yl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Naphthalenedione,2-[3,7,11,15,19,23-hexamethyl-25-(2,6,6-trimethyl-2-cyclohexen-1-yl)-2,14,18,22-pentacosatetraen-1-yl]-3-methyl-
    • 1,4-Naphthalenedione,2-[3,7,11,15,19,23-hexamethyl-25-(2,6,6-trimethyl-2-cyclohexen-1-yl)-2,14,18,22-pentacosatetraen-1-yl]-3
    • 2-(3,7,11,15,19,23-hexamethyl-25-(2,6,6-trimethylcyclohex-2-enyl)pentacosa-2,14,18,22-tetraenyl)-3-methyl-1,4-naphthoquinone
    • 2-[(2E,14E,18E,22E)-3,7,11,15,19,23-hexamethyl-25-(2,6,6-trimethylcyclohex-2-en-1-yl)pentacosa-2,14,18,22-tetraen-1-yl]-3-methylnaphthalene-1,4-dione
    • 2-Htcptmn
    • 2-(3,7,11,15,19,23-hexamethyl-25-(2,6,6-trimethylcyclohex-2-enyl)pentacosa-2,14,18,22-tetraenyl)-3-m
    • 2-[(2E,14E,18E,22E)-3,7,11,15,19,23-hexamethyl-25-(2,6,6-trimethylcyclohex-2-en-1-yl)pentacosa-2,14,18,22-tetraenyl]-3-methylnaphthalene-1,4-dione
    • CHEBI:211818
    • 106611-74-9
    • SCHEMBL3277713
    • II,III-Tetrahydro-omega-(2,6,6-trimethylcyclohex-2-enylmethyl)menaquinone-6
    • Inchi: 1S/C51H76O2/c1-37(19-13-20-38(2)22-15-24-40(4)26-17-28-42(6)33-35-48-43(7)29-18-36-51(48,9)10)21-14-23-39(3)25-16-27-41(5)32-34-45-44(8)49(52)46-30-11-12-31-47(46)50(45)53/h11-12,20,24,28-32,37,39,48H,13-19,21-23,25-27,33-36H2,1-10H3/b38-20+,40-24+,41-32+,42-28+
    • InChI Key: RKVQPMQTSZXYJY-KPKAJMCVSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C(C)=C1C/C=C(\C)/CCCC(C)CCCC(C)CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CCC1C(C)=CCCC1(C)C)=O

Computed Properties

  • Exact Mass: 720.584532
  • Monoisotopic Mass: 720.584532
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 53
  • Rotatable Bond Count: 22
  • Complexity: 1370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1
  • XLogP3: 17.2

Experimental Properties

  • Density: 0.947
  • Boiling Point: 748.7°Cat760mmHg
  • Flash Point: 263.4°C
  • Refractive Index: 1.516

1,4-Naphthalenedione,2-[3,7,11,15,19,23-hexamethyl-25-(2,6,6-trimethyl-2-cyclohexen-1-yl)-2,14,18,22-pentacosatetraen-1-yl]-3-methyl- Related Literature

106611-74-9 (1,4-Naphthalenedione,2-[3,7,11,15,19,23-hexamethyl-25-(2,6,6-trimethyl-2-cyclohexen-1-yl)-2,14,18,22-pentacosatetraen-1-yl]-3-methyl-) Related Products

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